Cas no 78-10-4 (tetraethyl silicate)

Tetraethyl orthosilicate is a colorless liquid,Slightly smelly.melting point -77℃,boiling point165~169℃.Slightly soluble in water,Soluble in ethanol\Ether.Gradually cloudy in humid air\Silicic acid precipitates after standing.Stable in the absence of moisture,Distillation does notdecomposition.It can be miscible with ethanol and ether,Slightly soluble in benzene,Almost insoluble in water,But can be gradually covered by waterdecompositionFormed silica.inflammable.Anesthetic at high concentration.Irritating.
tetraethyl silicate structure
tetraethyl silicate structure
tetraethyl silicate
78-10-4
C8H20O4Si
208.3275
MFCD00009062
34106
6517

tetraethyl silicate Properties

Names and Identifiers

    • Tetraethyl orthosilicate
    • Ethyl silicate
    • TEOS
    • Tetraethoxysilanemincolorlessliq
    • Tetraethoxysilaneredistilledinquartzforlowmetalimpurities
    • Tetraethoxysilane
    • Silicon ethoxide
    • Tetraethoxysilan
    • Silicon tetraethoxide
    • Silane Coupling Agent
    • Si-28
    • Teraethoxysilane
    • Dynasil A
    • ethyl orthosilicate
    • Silester
    • silicic acid tetraethyl ester
    • silikanl
    • Tetraethoxy silicane
    • tetra-ethyl orthosilicate
    • tetraethyl ortosilicate
    • tetraethyl silicate
    • Tetraethoxysilicon(IV)
    • Tetraethyl orthosilicate,98%
    • TETRAETHOXYSILANE, 98%
    • TETRAETHOXYSILANE, 99.9+%
    • tetraethyl orthosilicate(TEOS)
    • +Expand
    • MFCD00009062
    • BOTDANWDWHJENH-UHFFFAOYSA-N
    • 1S/C8H20O4Si/c1-5-9-13(10-6-2,11-7-3)12-8-4/h5-8H2,1-4H3
    • CCO[Si](OCC)(OCC)OCC
    • 1422225

Computed Properties

  • 208.113086g/mol
  • 0
  • 0
  • 4
  • 8
  • 208.113086g/mol
  • 208.113086g/mol
  • 36.9Ų
  • 13
  • 91.2
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 0

Experimental Properties

  • SHARP, ESTER-LIKE ODOR
  • 7.22 (Air = 1)
  • When heated to decomposition it emits acrid smoke and fumes.
  • 0.6 cP at 25 °C
  • -12,000 BTU/LB = -6,700 CAL/G = -280X10+5 J/KG (EST)
  • 22.8 DYNES/CM = 0.0228 N/M AT 20 °C
  • 9.77 eV
  • 1.56800
  • 36.92000
  • 3851
  • n20/D 1.382(lit.)
  • hydrolysis
  • 168 °C(lit.)
  • -77 ºC
  • <1 mmHg ( 20 °C)
  • Fahrenheit: 113 ° f
    Celsius: 45 ° c
  • Soluble in ethanol and 2-propanol.
  • Colorless transparent liquid with slight smell. [1]
  • Stable. Flammable. Incompatible with strong oxidizing agents, water, alkalies, mineral acids.
  • It is slightly soluble in water, benzene, ether and ethanol. [12]
  • -77℃
  • Moisture Sensitive
  • 0.933 g/mL at 20 °C(lit.)

tetraethyl silicate Security Information

tetraethyl silicate Customs Data

  • 2920909090

  • China Customs Code:

    2920909090

    Overview:

    2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

tetraethyl silicate Synthesis

Synthetic Circuit 1

998-30-1 998-30-1
78-08-0 78-08-0
78-10-4 78-10-4
87061-56-1 87061-56-1
52885-14-0 52885-14-0
78-07-9 78-07-9
Reaction Conditions
1.1 Catalysts: Triphenylphosphine ,  Bis(acetylacetonato)nickel
Reference
Catalysis of hydrosilylation. Part XXV. Effect of nickel(O) and nickel(II) complex catalysts on dehydrogenative silylation, hydrosilylation and dimerization of vinyltriethoxysilane
Marciniec, Bogdan; et al, Journal of Organometallic Chemistry, 1994, 484(1-2), 147-51

Synthetic Circuit 2

998-30-1 998-30-1
78-08-0 78-08-0
78-10-4 78-10-4
2345666-41-1 2345666-41-1
195209-68-8 195209-68-8
87061-56-1 87061-56-1
16068-37-4 16068-37-4
78-07-9 78-07-9
Reaction Conditions
1.1 Catalysts: Nickel Solvents: Toluene ;  120 °C
Reference
Alkene hydrosilylation with supported and unsupported Ni nanoparticles: strong influence of the Ni environment on activity and selectivity
Galeandro-Diamant, Thomas; et al, Catalysis Science & Technology, 2019, 9(7), 1555-1558

Synthetic Circuit 3

998-30-1 998-30-1
78-08-0 78-08-0
78-10-4 78-10-4
151198-82-2 151198-82-2
151176-32-8 151176-32-8
137963-74-7 137963-74-7
87061-56-1 87061-56-1
52885-14-0 52885-14-0
16068-37-4 16068-37-4
78-07-9 78-07-9
Reaction Conditions
1.1 Catalysts: Bis(acetylacetonato)nickel
Reference
Catalysis of hydrosilylation. XXIII. Effect of substituents at silicon on unusual hydrosilylation of vinylsilanes catalyzed by nickel acetylacetonate
Marciniec, Bogdan; et al, Journal of Organometallic Chemistry, 1993, 454(1-2), 45-50

tetraethyl silicate Raw materials

tetraethyl silicate Preparation Products

tetraethyl silicate Related Literature

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